Cas no 550379-12-9 (Propanedinitrile, [(5-amino-2-thienyl)methylene]-)

• Product Name: Propanedinitrile, [(5-amino-2-thienyl)methylene]-
• CAS No: 550379-12-9
• MF: C₈H₅N₃S
• MW: 175.210399389267
• CID: 1594728
• Update Time: 2024-09-01

Propanedinitrile, [(5-amino-2-thienyl)methylene]- Chemical and Physical Properties

Names and Identifiers

• Propanedinitrile, [(5-amino-2-thienyl)methylene]-
• Propanedinitrile, 2-[(5-amino-2-thienyl)methylene]-

• Inchi： 1S/C8H5N3S/c9-4-6(5-10)3-7-1-2-8(11)12-7/h1-3H,11H2
• InChI Key： UODZDDBEWGIYLJ-UHFFFAOYSA-N
• SMILES： C(#N)/C(=C/C1SC(N)=CC=1)/C#N

Computed Properties

• Exact Mass: 175.02055

Experimental Properties

• Density: 1.398±0.06 g/cm3(Predicted)
• Boiling Point: 406.0±45.0 °C(Predicted)
• PSA: 73.6
• pka: -0.79±0.10(Predicted)